Cas no 826995-58-8 (Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro-)
826995-58-8 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro-
CAS No:826995-58-8
MF:C9H4BrClO2S
MW:291.548859596252
CID:686957
PubChem ID:71417897
Update Time:2025-04-19
Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro-
- 6-bromo-4-chloro-1-benzothiophene-2-carboxylic acid
- DTXSID50837227
- 826995-58-8
-
- Inchi: 1S/C9H4BrClO2S/c10-4-1-6(11)5-3-8(9(12)13)14-7(5)2-4/h1-3H,(H,12,13)
- InChI Key: SSCDZZXTQACMKN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2C=C(C(=O)O)SC=2C=1)Cl
Computed Properties
- Exact Mass: 289.88039g/mol
- Monoisotopic Mass: 289.88039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 65.5Ų
Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-chloro- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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